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Compound of Interest

Compound Name:
N-Methyl Homarylamine

hydrochloride

Cat. No.: B1163423 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Methyl Homarylamine hydrochloride, also known as Homarylamine or 3,4-

methylenedioxy-N-methylphenethylamine (MDMPEA), is a substituted phenethylamine.[1] It

was originally developed as an antitussive (anti-cough) agent.[1] As a member of the

phenethylamine class, its biological activities are of interest to researchers in pharmacology

and neuroscience. Structurally related compounds, such as 3,4-methylenedioxyamphetamine

(MDA) and 3,4-methylenedioxymethamphetamine (MDMA), are known to interact with

monoamine neurotransmitter systems, including serotonin, dopamine, and norepinephrine.[2]

[3] They can act as releasing agents and reuptake inhibitors for these neurotransmitters and

show agonistic activity at serotonin receptors.[2]

These application notes provide detailed protocols for the preparation, storage, and quality

control of N-Methyl Homarylamine hydrochloride stock solutions for use in research and as

analytical standards.

Physicochemical Properties and Solubility
A summary of the key physicochemical properties of N-Methyl Homarylamine hydrochloride
is provided in the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1163423?utm_src=pdf-interest
https://www.benchchem.com/product/b1163423?utm_src=pdf-body
https://en.wikipedia.org/wiki/Homarylamine
https://en.wikipedia.org/wiki/Homarylamine
https://en.wikipedia.org/wiki/3,4-Methylenedioxyamphetamine
https://pubmed.ncbi.nlm.nih.gov/12869661/
https://en.wikipedia.org/wiki/3,4-Methylenedioxyamphetamine
https://www.benchchem.com/product/b1163423?utm_src=pdf-body
https://www.benchchem.com/product/b1163423?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C₁₁H₁₅NO₂ ⋅ HCl [4]

Molecular Weight 229.7 g/mol [4]

CAS Number 136366-39-7 [4]

Appearance Crystalline solid [4]

Purity ≥98% [4]

Solubility

Dimethylformamide (DMF) 30 mg/mL

Dimethyl sulfoxide (DMSO) 30 mg/mL

Ethanol 5 mg/mL

Phosphate-Buffered Saline

(PBS, pH 7.2)
10 mg/mL

Storage Temperature -20°C [5]

Stability
≥ 5 years (when stored

correctly)
[4]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of N-Methyl Homarylamine
hydrochloride in dimethyl sulfoxide (DMSO).

Materials:

N-Methyl Homarylamine hydrochloride powder

Anhydrous Dimethyl sulfoxide (DMSO), molecular biology grade

Sterile, amber microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Pipettors and sterile filter tips

Procedure:

Pre-weighing Preparation: Allow the vial of N-Methyl Homarylamine hydrochloride to

equilibrate to room temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh a precise amount of N-Methyl Homarylamine hydrochloride
powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh 2.297 mg of the

compound (Molecular Weight = 229.7 g/mol ).

Dissolution: Add the weighed powder to a sterile amber microcentrifuge tube. Add the

desired volume of DMSO (e.g., 1 mL) to the tube.

Mixing: Cap the tube tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) may be used to aid dissolution if

necessary.

Storage: Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw

cycles.

Preparation of Working Solutions for in vitro Assays
This protocol describes the dilution of the 10 mM stock solution to prepare working solutions for

use in cell-based or other in vitro assays.

Materials:

10 mM N-Methyl Homarylamine hydrochloride stock solution in DMSO

Appropriate assay buffer or cell culture medium

Sterile microcentrifuge tubes or plates
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Pipettors and sterile filter tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in the appropriate assay buffer or

cell culture medium to achieve the desired final concentrations. Note: It is crucial to ensure

that the final concentration of DMSO in the assay does not exceed a level that affects the

experimental system (typically ≤ 0.1-0.5%).

Mixing: Gently mix each dilution by pipetting up and down.

Immediate Use: Use the freshly prepared working solutions in your experiments immediately.

Do not store diluted aqueous solutions for extended periods.

Quality Control
To ensure the accuracy and reproducibility of experimental results, the following quality control

measures are recommended:

Purity Verification: The purity of the N-Methyl Homarylamine hydrochloride powder should

be confirmed by the supplier's Certificate of Analysis.

Concentration Confirmation: The concentration of the stock solution can be verified using a

suitable analytical method such as UV-Vis spectrophotometry, if a molar extinction coefficient

is known, or by High-Performance Liquid Chromatography (HPLC) with a standard curve.

pH Measurement: For aqueous working solutions, ensure the final pH is compatible with the

experimental system. The hydrochloride salt may result in a slightly acidic solution.

Visual Inspection: Visually inspect stock and working solutions for any signs of precipitation

or degradation (e.g., color change) before use.

Hypothetical Signaling Pathway and Experimental
Workflow
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While the specific molecular targets of N-Methyl Homarylamine hydrochloride are not

extensively documented, its structural similarity to other phenethylamines suggests potential

interaction with monoaminergic systems. As it was investigated as an antitussive, a

hypothetical mechanism could involve modulation of neuronal signaling in the cough reflex

pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1163423?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical Signaling Pathway of N-Methyl Homarylamine in Cough Suppression
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Caption: Hypothetical mechanism of N-Methyl Homarylamine in cough suppression.
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The following diagram illustrates a general workflow for preparing and using N-Methyl
Homarylamine hydrochloride stock solutions in a research setting.

Experimental Workflow for N-Methyl Homarylamine Hydrochloride
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Caption: General workflow for preparing and using stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1163423?utm_src=pdf-body-img
https://www.benchchem.com/product/b1163423?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Homarylamine
https://en.wikipedia.org/wiki/3,4-Methylenedioxyamphetamine
https://pubmed.ncbi.nlm.nih.gov/12869661/
https://pubmed.ncbi.nlm.nih.gov/12869661/
http://medbox.iiab.me/kiwix/wikipedia_en_medicine_2019-12/A/3,4-Methylenedioxyphenethylamine
https://www.medchemexpress.com/n-methyl-homarylamine-hydrochloride.html?locale=ko-KR
https://www.benchchem.com/product/b1163423#preparing-n-methyl-homarylamine-hydrochloride-stock-solutions
https://www.benchchem.com/product/b1163423#preparing-n-methyl-homarylamine-hydrochloride-stock-solutions
https://www.benchchem.com/product/b1163423#preparing-n-methyl-homarylamine-hydrochloride-stock-solutions
https://www.benchchem.com/product/b1163423#preparing-n-methyl-homarylamine-hydrochloride-stock-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1163423?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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